Cas no 89816-68-2 (1-Dibenzothiophenemethanol, 7-methyl-)

1-Dibenzothiophenemethanol, 7-methyl- structure
89816-68-2 structure
Product Name:1-Dibenzothiophenemethanol, 7-methyl-
CAS No:89816-68-2
MF:C14H12OS
MW:228.309482574463
CID:588224
PubChem ID:13162917
Update Time:2025-04-19

1-Dibenzothiophenemethanol, 7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Dibenzothiophenemethanol, 7-methyl-
    • (7-methyldibenzothiophen-1-yl)methanol
    • DTXSID60523785
    • 89816-68-2
    • (7-Methyldibenzo[b,d]thiophen-1-yl)methanol
    • Inchi: 1S/C14H12OS/c1-9-5-6-11-13(7-9)16-12-4-2-3-10(8-15)14(11)12/h2-7,15H,8H2,1H3
    • InChI Key: YIYOSMQTXKVJJH-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=C(CO)C=2C2C=CC(C)=CC1=2

Computed Properties

  • Exact Mass: 228.06088618g/mol
  • Monoisotopic Mass: 228.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 48.5Ų
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